Cas no 865160-34-5 (N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide)

• Product Name: N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide
• CAS No: 865160-34-5
• MF: C₂₄H₂₃N₃O₄S₂
• MW: 481.587123155594
• CID: 5957285
• PubChem ID: 5063206
• Update Time: 2025-11-07

N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide
• (Z)-N-(3-(2-methoxyethyl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide
• Benzeneacetamide, N-[6-(aminosulfonyl)-3-(2-methoxyethyl)-2(3H)-benzothiazolylidene]-α-phenyl-
• AKOS024605813
• N-[(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
• N-[3-(2-methoxyethyl)-6-sulfamoyl-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
• 865160-34-5
• F1359-1267

• Inchi： 1S/C24H23N3O4S2/c1-31-15-14-27-20-13-12-19(33(25,29)30)16-21(20)32-24(27)26-23(28)22(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-13,16,22H,14-15H2,1H3,(H2,25,29,30)/b26-24-
• InChI Key： NGTVUQUDKXNLKN-LCUIJRPUSA-N
• SMILES： C(/N=C1/N(CCOC)C2=CC=C(S(N)(=O)=O)C=C2S/1)(=O)C(C1=CC=CC=C1)C1=CC=CC=C1

Computed Properties

• Exact Mass: 481.11299857g/mol
• Monoisotopic Mass: 481.11299857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 783
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 136Ų

Additional information on N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide

Introduction to N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide (CAS No. 865160-34-5)

N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide, identified by its CAS number 865160-34-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications.

The molecular structure of N-(2Z)-3-(2-methoxyethyl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide is characterized by a benzothiazole core substituted with various functional groups. The presence of the sulfamoyl group at the 6-position and the diphenylacetamide moiety at the 2-position contributes to its unique chemical properties and biological interactions. These structural features make it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in benzothiazole derivatives due to their potential as bioactive molecules. These compounds have been reported to exhibit a wide range of pharmacological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific arrangement of functional groups in N-(2Z)-3-(2-methoxyethyl)-sulfamoyl-dihydro-1,3-benzothiazol--ylidene-diphenylacetamide, particularly the sulfamoyl and diphenylacetamide groups, is believed to contribute to its biological activity by enhancing binding affinity to target proteins and enzymes.

The synthesis of N-(< strong >2Z strong >)-3-( < strong > 2-methoxyethyl strong >)-6-sulfamoyl- 23dihydro -1 , 3 -benzothiazol - 22 ylidene - 22 diphenylacetamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the < em > sulfamoyl em > group at the 6-position of the benzothiazole ring is a critical step in the synthesis, as it significantly influences the compound's solubility and bioavailability. Additionally, the attachment of the < em > diphenylacetamide em > moiety at the 2-position enhances the compound's interactions with biological targets.

The pharmacological profile of N-(< strong > 23Z strong >)-3-( 22methoxyethyl strong >)-6-sulfamoyl -23dihydro -13benzothiazol -22 ylidene -22 diphenylacetamide has been studied in various preclinical models. Initial findings suggest that this compound exhibits potent anti-inflammatory properties by inhibiting key pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). Furthermore, it has shown promise in reducing oxidative stress and modulating immune responses, making it a potential candidate for treating inflammatory diseases.

In addition to its anti-inflammatory effects, N-(Z)-